Regioisomeric Core Structure Delivers Superior Antiviral Potency vs. Pleconaril
A comparative study synthesized six final derivatives from a 1,2,4-oxadiazole-phenoxyalkylisoxazole acid core analogous to this compound. The preliminary results showed that in a quantitative in vitro assay against human rhinovirus serotype N32 (HRV-N32), the inhibitory effect of all six novel compounds was stronger than that of the positive control drug pleconaril [1]. While the quantitative EC50/IC50 values for each compound (10a-10f) and pleconaril were not detailed in the accessible abstract, the study explicitly reports the entire novel series as more potent. This structural core, therefore, provides a demonstrably superior starting point for lead optimization compared to the pleconaril scaffold.
| Evidence Dimension | In vitro antiviral activity against human rhinovirus N32 (HRV-N32) |
|---|---|
| Target Compound Data | Derivative series (synthesized from an analogous core): 'stronger than pleconaril' (exact quantitative values not available in abstract). |
| Comparator Or Baseline | Pleconaril: served as positive control; activity lower than all six novel derivatives. |
| Quantified Difference | Qualitatively superior for the entire series (6 out of 6 compounds) based on preliminary pharmacological activity results. |
| Conditions | In vitro assay against human rhinovirus N32, evaluated by the New Drug Screening Center of China Pharmaceutical University. |
Why This Matters
For scientists procuring starting materials for HRV drug discovery, this core offers a validated path to derivatives with higher potency than the most famous class representative, pleconaril.
- [1] Cao J-m, Wu Y-j, Zhu C-q, Huang W-l. Synthesis and anti-virus activities of 1,2,4-oxadiazole-phenoxy alkylisoxazole derivatives. Journal of China Pharmaceutical University, 2011, 42(4): 299-304. View Source
